Cas no 20848-57-1 ( )

• Product name: &nbsp
• CAS No: 20848-57-1
• MF: C₂₀H₁₈O₆
• MW: 354.35332
• CID: 910660
• PubChem ID: 338491

  Chemical and Physical Properties

Names and Identifiers

• (+-)-Nepseudin
• 6-(2,3,4-trimethoxy-phenyl)-6,7-dihydro-furo[3,2-g]chromen-5-one
• AC1L7NYR
• NEPSEUDIN
• NSC361414
• DB-296394
• 6,7-Dihydro-6-(2,3,4-trimethoxyphenyl )-5h-furo[3,2-g][1]benzopyran-5-one
• DTXSID90320562
• LMPK12050455
• 20848-57-1
• NSC-361414
•  

• Inchi： InChI=1S/C20H18O6/c1-22-15-5-4-12(19(23-2)20(15)24-3)14-10-26-17-9-16-11(6-7-25-16)8-13(17)18(14)21/h4-9,14H,10H2,1-3H3
• InChI Key： PWEWBHDLPRFGPA-UHFFFAOYSA-N
• SMILES： COc1ccc(C2COc3cc4occc4cc3C2=O)c(OC)c1OC

Computed Properties

• Exact Mass: 354.11034
• Monoisotopic Mass: 354.11033829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 511
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.1Ų

Experimental Properties

• PSA: 67.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 4'-O-methylated isoflavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids O-methylated isoflavonoids 4'-O-methylated isoflavonoids